Cas no 27452-38-6 (Quinolinium,8-(acetyloxy)-1-methyl-)

• Product Name: Quinolinium,8-(acetyloxy)-1-methyl-
• CAS No: 27452-38-6
• MF: C₁₂H₁₂NO₂
• MW: 202.229183197021
• CID: 259511
• PubChem ID: 842037
• Update Time: 2025-04-19

Quinolinium,8-(acetyloxy)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinolinium,8-(acetyloxy)-1-methyl-
• Quinolinium, 8-(acetyloxy)-1-methyl-
• AKOS000526240
• 27452-38-6
• DTXSID80950135
• BAS 00131485
• 8-(Acetyloxy)-1-methyl-quinolinium
• 8-(ACETYLOXY)-1-METHYLQUINOLIN-1-IUM

• Inchi： 1S/C12H12NO2/c1-9(14)15-11-7-3-5-10-6-4-8-13(2)12(10)11/h3-8H,1-2H3/q+1
• InChI Key： DJMBTVQYVRRVEO-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC=CC2=CC=C[N+](C)=C21

Computed Properties

• Exact Mass: 202.08686
• Monoisotopic Mass: 202.086803626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives